Cas no 87910-68-7 (Benzothiazolium, 6-chloro-3-(2-propenyl)-, bromide)

• Product Name: Benzothiazolium, 6-chloro-3-(2-propenyl)-, bromide
• CAS No: 87910-68-7
• MF: C₁₀H₉BrClNS
• MW: 290.607159376144
• CID: 650717
• PubChem ID: 13206907
• Update Time: 2025-04-19

Benzothiazolium, 6-chloro-3-(2-propenyl)-, bromide Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium, 6-chloro-3-(2-propenyl)-, bromide
• 6-chloro-3-prop-2-enyl-1,3-benzothiazol-3-ium,bromide
• DTXSID60527768
• 6-Chloro-3-(prop-2-en-1-yl)-1,3-benzothiazol-3-ium bromide
• 87910-68-7

• Inchi： 1S/C10H9ClNS.BrH/c1-2-5-12-7-13-10-6-8(11)3-4-9(10)12;/h2-4,6-7H,1,5H2;1H/q+1;/p-1
• InChI Key： JXMTYAXNULBCLV-UHFFFAOYSA-M
• SMILES： [Br-].ClC1C=CC2=C(C=1)SC=[N+]2CC=C

Computed Properties

• Exact Mass: 288.93276g/mol
• Monoisotopic Mass: 288.93276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1Ų